2-[(4-bromobenzyl)thio]-N-(3,4-difluorophenyl)acetamide

• IUPAC Name: 2-[(4-bromophenyl)methylsulfanyl]-N-(3,4-difluorophenyl)acetamide
• InChI: InChI=1S/C15H12BrF2NOS/c16-11-3-1-10(2-4-11)8-21-9-15(20)19-12-5-6-13(17)14(18)7-12/h1-7H,8-9H2,(H,19,20)
• InChI Key: KCAIRLWOIXGTFP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CSCC(=O)NC2=CC(=C(C=C2)F)F)Br
• Molecular Formula: C15H12BrF2NOS
• Molecular Weight: 372.2 g/mol

Description

2-[(4-bromobenzyl)thio]-N-(3,4-difluorophenyl)acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in the development of new drugs. This compound is synthesized using a specific method, and its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments have been studied extensively. In

Mechanism of Action

The mechanism of action of 2-[(4-bromobenzyl)thio]-N-(3,4-difluorophenyl)acetamide is not fully understood. However, it is believed that this compound exerts its cytotoxic effects on cancer cells by inducing apoptosis, or programmed cell death. This compound may also inhibit the growth and proliferation of cancer cells by disrupting the cell cycle.
Biochemical and Physiological Effects:
2-[(4-bromobenzyl)thio]-N-(3,4-difluorophenyl)acetamide has been shown to have cytotoxic effects on cancer cells, as well as other biological effects. This compound has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in the regulation of neurotransmitters. Additionally, this compound has been shown to have anti-inflammatory effects and may have potential applications in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(4-bromobenzyl)thio]-N-(3,4-difluorophenyl)acetamide in lab experiments is its cytotoxic effects on cancer cells. This makes it a promising candidate for the development of new anticancer drugs. Additionally, this compound has been shown to have other biological effects, which may have potential applications in the treatment of other diseases. However, one limitation of using this compound in lab experiments is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for the study of 2-[(4-bromobenzyl)thio]-N-(3,4-difluorophenyl)acetamide. One direction is the further study of its mechanism of action, particularly in relation to its cytotoxic effects on cancer cells. Additionally, further research is needed to determine the potential applications of this compound in the treatment of other diseases, such as Alzheimer's disease and diabetes. Another direction is the development of new derivatives of this compound that may have improved efficacy and reduced toxicity. Finally, the potential use of this compound in combination with other drugs for the treatment of cancer should be explored.

Synthesis Methods

2-[(4-bromobenzyl)thio]-N-(3,4-difluorophenyl)acetamide is synthesized using a specific method that involves the reaction of 2-amino-5-bromo-4-methylbenzenethiol with 3,4-difluoroaniline in the presence of acetic anhydride. This reaction results in the formation of the desired compound, which is then purified using column chromatography.

Scientific Research Applications

2-[(4-bromobenzyl)thio]-N-(3,4-difluorophenyl)acetamide has potential applications in the development of new drugs, particularly in the treatment of cancer. This compound has been shown to have cytotoxic effects on cancer cells, making it a promising candidate for the development of new anticancer drugs. Additionally, this compound has been studied for its potential use in the treatment of other diseases, such as Alzheimer's disease and diabetes.